Cas no 301350-08-3 (<br>2-Propenoic acid, 2-cyano-3-[5-(4-nitrophenyl)-2-furanyl]-, ethyl ester (en ))

• Product Name: <br>2-Propenoic acid, 2-cyano-3-[5-(4-nitrophenyl)-2-furanyl]-, ethyl ester (en )
• CAS No: 301350-08-3
• MF: C₁₆H₁₂N₂O₅
• MW: 312.276884078979
• CID: 3053884
• PubChem ID: 787015
• Update Time: 2025-04-21

<br>2-Propenoic acid, 2-cyano-3-[5-(4-nitrophenyl)-2-furanyl]-, ethyl ester (en ) Chemical and Physical Properties

Names and Identifiers

• <br>2-Propenoic acid, 2-cyano-3-[5-(4-nitrophenyl)-2-furanyl]-, ethyl ester (en )
• 301350-08-3
• 2-CYANO-3-(5-(4-NITRO-PHENYL)-FURAN-2-YL)-ACRYLIC ACID ETHYL ESTER
• ethyl (2E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enoate
• AKOS001012030
• Z44297806
• ethyl (E)-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enoate
• STK828169

• Inchi： 1S/C16H12N2O5/c1-2-22-16(19)12(10-17)9-14-7-8-15(23-14)11-3-5-13(6-4-11)18(20)21/h3-9H,2H2,1H3/b12-9+
• InChI Key： ZXUJOMJFAHRYQC-FMIVXFBMSA-N
• SMILES： O1C(/C=C(\C#N)/C(=O)OCC)=CC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.07462149Da
• Monoisotopic Mass: 312.07462149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų